Cas no 23847-33-8 (Benzamide, N-(phenylthio)-)

Benzamide, N-(phenylthio)- structure
Benzamide, N-(phenylthio)- structure
Product Name:Benzamide, N-(phenylthio)-
CAS No:23847-33-8
MF:C13H11NOS
MW:229.297541856766
CID:1415518
PubChem ID:12548618
Update Time:2025-04-20

Benzamide, N-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(phenylthio)-
    • N-(Phenylthio)benzamide
    • 23847-33-8
    • Inchi: 1S/C13H11NOS/c15-13(11-7-3-1-4-8-11)14-16-12-9-5-2-6-10-12/h1-10H,(H,14,15)
    • InChI Key: GIVOIPAVPWFKAN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 229.05623
  • Monoisotopic Mass: 229.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 29.1
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